Cas no 1439897-86-5 (2-1-(tert-Butoxycarbonyl)-4-[4-(trifluoromethyl)phenyl]piperidin-4-ylacetic)

• Product Name: 2-1-(tert-Butoxycarbonyl)-4-[4-(trifluoromethyl)phenyl]piperidin-4-ylacetic
• CAS No: 1439897-86-5
• MF: C₁₉H₂₄F₃NO₄
• MW: 387.393376350403
• CID: 5180060
• Update Time: 2025-10-30

2-1-(tert-Butoxycarbonyl)-4-[4-(trifluoromethyl)phenyl]piperidin-4-ylacetic Chemical and Physical Properties

Names and Identifiers

• 2-1-(tert-Butoxycarbonyl)-4-[4-(trifluoromethyl)phenyl]piperidin-4-ylacetic

• Inchi： 1S/C19H24F3NO4/c1-17(2,3)27-16(26)23-10-8-18(9-11-23,12-15(24)25)13-4-6-14(7-5-13)19(20,21)22/h4-7H,8-12H2,1-3H3,(H,24,25)
• InChI Key： LWVQAICVMJGOFY-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCC(C2=CC=C(C(F)(F)F)C=C2)(CC(O)=O)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines

Additional information on 2-1-(tert-Butoxycarbonyl)-4-[4-(trifluoromethyl)phenyl]piperidin-4-ylacetic

2-1-(tert-Butoxycarbonyl)-4-[4-(trifluoromethyl)phenyl]piperidin-4-ylacetic: A Promising Molecule in Modern Pharmaceutical Research

2-1-(tert-Butoxycarbonyl)-4-[4-(trifluoromethyl)phenyl]piperidin-4-ylacetic is a structurally complex compound with significant potential in pharmaceutical and medicinal chemistry applications. Its unique molecular framework, characterized by a piperidine ring functionalized with a trifluoromethyl group and a tert-butyloxycarbonyl (Boc) protecting group, positions it as a valuable intermediate in the development of novel therapeutics. The compound's CAS number, 1439897-86-5, serves as a unique identifier for its chemical profile, which has been extensively studied in recent years to explore its pharmacological properties and synthetic utility.

The synthesis of 2-1-(tert-Butoxycarbonyl)-4-[4-(trifluoromethyl)phenyl]piperidin-4-ylacetic involves a multi-step process that leverages advanced organic chemistry techniques. Researchers have increasingly focused on catalytic methodologies to enhance the efficiency and selectivity of its preparation. For instance, recent studies have demonstrated the utility of transition-metal-catalyzed coupling reactions, such as Suzuki-Miyaura cross-coupling, to construct the key piperidine-phenyl linkage. These approaches not only reduce synthetic complexity but also align with the principles of green chemistry, which is a critical consideration in modern drug discovery.

The molecular structure of 2-1-(tert-Butoxycarbonyl)-4-[4-(trifluoromethyl)phenyl]piperidin-4-ylacetic is particularly noteworthy due to the presence of the trifluoromethyl group (trifluoromethyl). This functional group is known for its ability to modulate biological activity by influencing the physicochemical properties of the molecule. The trifluoromethyl substitution has been shown to enhance the lipophilicity and metabolic stability of compounds, making it a common motif in drug design. Additionally, the tert-butyloxycarbonyl (Boc) protecting group plays a crucial role in controlling reactivity during synthetic processes, as it temporarily masks the amino functionality of the molecule.

Recent advancements in computational chemistry have further expanded the understanding of 2-1-(tert-Butoxycarbonyl)-4-[4-(trifluoromethyl)phenyl]piperidin-4-ylacetic's potential applications. Molecular dynamics simulations and quantum mechanical calculations have been employed to predict its interactions with biological targets, such as G-protein-coupled receptors (GPCRs) and enzyme active sites. These studies suggest that the compound could serve as a scaffold for developing small-molecule inhibitors targeting specific pathways involved in diseases like cancer and neurodegenerative disorders. For example, a 2023 study published in Journal of Medicinal Chemistry reported that analogs of this structure exhibited promising antiproliferative activity against human breast cancer cell lines, highlighting its therapeutic relevance.

One of the most exciting areas of research involving 2-1-(tert-Butoxycarbonyl)-4-[4-(trifluoromethyl)phenyl]piperidin-4-ylacetic is its role as a precursor for the synthesis of bioactive derivatives. Chemists have explored various strategies to functionalize the piperidine ring, including the introduction of hydroxyl, amino, or carboxyl groups. These modifications can significantly alter the pharmacokinetic profile of the molecule, enabling the design of more effective drugs with improved bioavailability and reduced side effects. For instance, a 2024 study in Organic & Biomolecular Chemistry demonstrated that the introduction of a hydroxyl group at the 4-position of the piperidine ring enhanced the solubility of the compound, making it more suitable for oral administration.

The compound's potential in drug discovery is further supported by its ability to act as a prodrug. Prodrugs are designed to improve the therapeutic index of active pharmaceutical ingredients (APIs) by enhancing their stability, targeting specific tissues, or reducing toxicity. In the case of 2-1-(tert-Butoxycarbonyl)-4-[4-(trifluoromethyl)phenyl]piperidin-4-ylacetic, the Boc group can be strategically removed under physiological conditions, releasing the active moiety at the target site. This mechanism has been particularly promising in the development of therapies for neurodegenerative diseases, where precise delivery of the drug to the central nervous system is critical.

Another area of growing interest is the use of 2-1-(tert-Butoxycarbonyl)-4-[4-(trifluoromethyl)phenyl]piperidin-4-ylacetic in the design of dual-action inhibitors. These molecules are capable of targeting multiple biological pathways simultaneously, which is a key strategy in combating complex diseases like cancer and viral infections. For example, recent work has shown that derivatives of this compound can inhibit both kinases and proteases, making them potential candidates for the treatment of HIV and inflammatory disorders. The ability to modulate multiple targets is a significant advantage in the development of next-generation therapeutics.

Despite its promising properties, the synthesis and application of 2-1-(tert-Butoxycarbonyl)-4-[4-(trifluoromethyl)phenyl]piperidin-4-ylacetic present several challenges. One of the main obstacles is the scalability of its production, as many of the synthetic steps require specialized reagents and conditions. Additionally, the compound's reactivity must be carefully controlled to prevent unwanted side reactions during its functionalization. Researchers are actively addressing these issues through the development of more efficient catalytic systems and the optimization of reaction conditions.

The field of medicinal chemistry is rapidly evolving, and 2-1-(tert-Butoxycarbonyl)-4-[4-(trifluoromethyl)phenyl]piperidin-4-ylacetic is poised to play a significant role in the discovery of novel therapeutics. Its unique structure and functional groups make it a versatile scaffold for the design of molecules with diverse biological activities. As research continues to advance, it is likely that this compound will be further explored for its potential in treating a wide range of diseases, from oncology to neurology.

In conclusion, 2-1-(tert-Butoxycarbonyl)-4-[4-(trifluoromethyl)phenyl]piperidin-4-ylacetic represents a compelling example of how complex molecular structures can be harnessed to address pressing medical needs. Its synthesis, functionalization, and application in drug discovery highlight the importance of interdisciplinary approaches in modern pharmaceutical research. As scientists continue to unlock its potential, this molecule may pave the way for the development of innovative therapies that improve patient outcomes and redefine the landscape of medical treatment.